Cas no 850781-97-4 (4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850781-97-4
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 6016272
• PubChem ID: 3378102
• Update Time: 2025-05-20

4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-4-(N,N-dimethylsulfamoyl)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-(6-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
• AKOS024602448
• 4-(dimethylsulfamoyl)-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• SR-01000908192-1
• 850781-97-4
• 4-(dimethylsulfamoyl)-N-[(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1009-0310
• SR-01000908192

• Inchi： 1S/C18H19N3O4S2/c1-20(2)27(23,24)14-8-5-12(6-9-14)17(22)19-18-21(3)15-10-7-13(25-4)11-16(15)26-18/h5-11H,1-4H3
• InChI Key： XVJJHBULTGNXPH-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 405.08169844g/mol
• Monoisotopic Mass: 405.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 590.6±60.0 °C(Predicted)
• pka: -0.95±0.20(Predicted)

Additional information on 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850781-97-4)

4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 850781-97-4, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic derivatives that are widely studied for their pharmacological properties.

The molecular structure of 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a dimethylsulfamoyl group at the 4-position and a benzamide moiety at the 2-position of the benzothiazole ring suggests potential interactions with biological targets. Additionally, the methoxy and methyl substituents at the 6- and 3-positions, respectively, further modulate the electronic properties of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of benzothiazole derivatives. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific configuration of 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its ability to interact with various biological targets. The dimethylsulfamoyl group is known to be a potent pharmacophore in many drug candidates, capable of forming hydrogen bonds and other non-covalent interactions with biological molecules. This property makes it particularly useful for designing molecules that can modulate enzyme activity or receptor binding. The benzamide moiety also contributes to the compound's binding affinity by providing additional interaction points with biological targets.

The synthesis of 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzothiazole core structure, followed by functionalization at the 2-, 3-, and 6 positions. The introduction of the dimethylsulfamoyl group and the benzamide moiety are critical steps that require precise control over reaction conditions.

Efforts have been made to explore the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary results suggest that it may exhibit significant activity against certain types of cancer cells. This is particularly exciting given the increasing demand for novel chemotherapeutic agents that can overcome drug resistance. Additionally, the compound has shown promise in preliminary anti-inflammatory assays, indicating its potential as a therapeutic agent for conditions such as rheumatoid arthritis.

The structural features of 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide also make it an attractive scaffold for further drug discovery efforts. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of related compounds with tailored biological activities. This approach has been successful in identifying new drugs for various diseases and represents a powerful strategy for developing next-generation therapeutics.

In conclusion, 4-(dimethylsulfamoyl)-N-(2E)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850781-97-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an excellent candidate for further investigation in drug discovery efforts aimed at treating various diseases.